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Compound of Interest

Compound Name: Cinnamyl anthranilate

Cat. No.: B1236720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cinnamyl
anthranilate, a key aromatic compound, in various organic solvents. Understanding the
solubility characteristics of this molecule is paramount for its application in pharmaceutical
formulations, fragrance development, and other areas of chemical research. This document
compiles available quantitative and qualitative solubility data, outlines a detailed experimental
protocol for solubility determination, and presents a visual workflow of the experimental
procedure.

Physical and Chemical Properties of Cinnamyl

Anthranilate

Property Value Reference

Molecular Formula C16H15NO2 [1]

Molecular Weight 253.30 g/mol [1]
Brownish or reddish-yellow

Appearance _ _
powder or light yellow solid.[2]

Melting Point 61-62 °C [3]

Boiling Point 322 °C [3]

Density ~1.18 g/cm3 [4]
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Solubility Data

The solubility of cinnamyl anthranilate varies significantly across different solvents, primarily
dictated by the polarity of the solvent and the solute-solvent interactions. Below is a summary
of the available solubility data.

Chemical .
Solvent Solubility Temperature Reference
Formula
Water H20 <1 mg/mL 17.2 °C (63 °F) [2][5]
2.031 mg/L
_ 25°C [3]
(estimated)
95% Ethanol C2HsOH 50 g/L Not Specified [2]
Acetone C3HeO Very Soluble Not Specified [4]
Dimethyl
Sulfoxide C2He0OS Very Soluble Not Specified [4]
(DMSO0)
Chloroform CHCIs Soluble Not Specified [2]
Diethyl Ether (C2H5)20 Soluble Not Specified [2]

*Qualitative descriptions from available literature. Specific quantitative data is not readily
available.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of cinnamy!
anthranilate solubility in an organic solvent, based on the widely accepted shake-flask
method. This method is suitable for generating precise solubility data.

1. Materials and Equipment:
o Cinnamyl Anthranilate (high purity)

o Selected organic solvent (analytical grade)
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Analytical balance (£ 0.1 mg)

Vials with screw caps

Constant temperature shaker bath or incubator
Syringe filters (e.g., 0.45 um PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or Gas Chromatography (GC) system.

Volumetric flasks and pipettes
. Procedure:
Preparation of Saturated Solution:

o Add an excess amount of cinnamyl anthranilate to a vial containing a known volume of
the selected organic solvent. The presence of undissolved solid is crucial to ensure
saturation.

o Securely cap the vials to prevent solvent evaporation.

o Place the vials in a constant temperature shaker bath set to the desired experimental
temperature (e.g., 25 °C).

o Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
Periodically check to ensure that solid material remains.

Sample Collection and Preparation:

o After the equilibration period, allow the vials to stand undisturbed at the constant
temperature for at least 24 hours to allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a pipette.

o Immediately filter the collected supernatant through a syringe filter to remove any
suspended solid particles.
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o Dilute the filtered, saturated solution with the same organic solvent to a concentration that
falls within the linear range of the analytical method.

e Quantification:

o

Prepare a series of standard solutions of cinnamyl anthranilate of known concentrations
in the selected solvent.

[¢]

Analyze the standard solutions and the diluted sample solution using a validated HPLC or
GC method.

[¢]

Construct a calibration curve from the analytical response of the standard solutions.

[e]

Determine the concentration of cinnamyl anthranilate in the diluted sample by
interpolating its analytical response on the calibration curve.

» Calculation of Solubility:

o Calculate the concentration of the saturated solution by multiplying the determined
concentration of the diluted sample by the dilution factor.

o Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.
3. Data Reporting:

o Report the solubility of cinnamyl anthranilate in the specified solvent at the given
temperature.

« Include details of the experimental conditions, such as the equilibration time, temperature,
and the analytical method used.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of cinnamyl
anthranilate solubility.
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Add excess cinnamyl anthranilate to solvent

Equilibrate at constant temperature with agitation

Allow solids to settle

Sample Collection and F;;eparation

Withdraw supernatant

Filter supernatant

Analysis and Quantification

Dilute filtered solution Prepare standard solutions Construct calibration curve

A4 A4 A4

Analyze standards and sample (HPLC/GC) Determine sample concentration

Final Ca;lrculation

Calculate solubility from concentration and dilution factor

Click to download full resolution via product page

Caption: Workflow for determining the solubility of cinnamyl anthranilate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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